2-(6-(2-Fluorophenyl)pyridin-3-yloxy)ethanol

• CAS No.: 918146-00-6
• Molecular Formula: C13H12FNO2
• Molecular Weight: 233.24 g/mol
• IUPAC Name: 2-[6-(2-fluorophenyl)pyridin-3-yl]oxyethanol
• InChI: InChI=1S/C13H12FNO2/c14-12-4-2-1-3-11(12)13-6-5-10(9-15-13)17-8-7-16/h1-6,9,16H,7-8H2
• InChI Key: QCJIVDXNYPBLJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=C(C=C2)OCCO)F

Description

2-(6-(2-Fluorophenyl)pyridin-3-yloxy)ethanol is a useful research compound. Its molecular formula is C13H12FNO2 and its molecular weight is 233.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, 675 mg (2.58 mmol) of (6-(2-fluorophenyl)pyridin-3-yloxy)acetic acid methyl ester and 112.5 mg (5.17 mmol) of lithium borohydride were stirred in 20 ml of THF at 60° C. for 2 h. After cooling, the mixture was cautiously hydrolyzed with water and concentrated, and water and ethyl acetate were added. The organic phase was separated, washed with water and concentrated. Yield: 350 mg (58%).